3-(2-Dimethylamino-ethoxy)-benzoic acid hydrochloride

• IUPAC Name: 3-[2-(dimethylamino)ethoxy]benzoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO3.ClH/c1-12(2)6-7-15-10-5-3-4-9(8-10)11(13)14;/h3-5,8H,6-7H2,1-2H3,(H,13,14);1H
• InChI Key: IQMGRJNSUXOZMW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCOC1=CC=CC(=C1)C(=O)O.Cl
• Molecular Formula: C11H16ClNO3
• Molecular Weight: 245.70 g/mol
• CAS No.: 215315-99-4

Description

3-(2-Dimethylamino-ethoxy)-benzoic acid hydrochloride (3-DMAE-HCl) is a drug that has become increasingly popular in recent years, due to its ability to act as a psychostimulant and enhance cognitive performance. 3-DMAE-HCl is a derivative of benzoic acid and is structurally related to the neurotransmitter acetylcholine. It has been studied for its potential to improve memory, concentration, and alertness, as well as its ability to reduce anxiety and depression. In addition, 3-DMAE-HCl has been studied for its potential to treat Alzheimer's disease, Parkinson's disease, and other neurological disorders.

Scientific Research Applications

Polymorph Characterization

• Polymorph Analysis : 3-(2-Dimethylamino-ethoxy)-benzoic acid hydrochloride has been involved in the characterization of new polymorphs of related compounds, such as 4-(N,N-dimethylamino)benzoic acid. This includes exploring different co-crystallization processes with ethanol and various mixtures, aiding in the understanding of molecular structures and interactions (Aakeröy, Desper, & Levin, 2005).

Synthesis and Biological Activity

• Schiff Base Formation : The chemical is used in synthesizing Schiff bases, like 3-ethoxy salicylidene amino benzoic acid (ETSAN), leading to the preparation of metal complexes. These complexes demonstrate potential antibacterial and antifungal activities (Mounika, Pragathi, & Gyanakumari, 2010).
• Anti-inflammatory Drugs Development : In pharmaceutical research, derivatives of this compound have shown anti-inflammatory properties. This is particularly seen in the hydrochloride salts of certain compounds derived from 2-aminothiazole and 2-amino-2-thiazoline (Lynch et al., 2006).

Anion Recognition and Selectivity

• Chromogenic and Fluorogenic Properties : The compound plays a role in anion recognition, where derivatives like 4-(N,N-dimethylamino)benzoic acid exhibit selectivity towards certain divalent anions, highlighting its potential in analytical chemistry (Hou & Kobiro, 2006).

Material Science Applications

• Polymers Doping : Substituted benzoic acids, including derivatives related to this compound, are used as dopants in polymers like polyaniline. This significantly influences the electrical and thermal properties of the resulting materials (Amarnath & Palaniappan, 2005).

Peptide Synthesis

• Amino Acid Coupling : The compound has been applied in peptide synthesis, particularly in coupling reactions with amino acids. This facilitates the creation of various amino acid derivatives, useful in biochemical and pharmaceutical research (Brunel, Salmi, & Letourneux, 2005).